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Abstract
Lignicol, a naturally occurring 3,4-dihydroisocoumarin, presents a scaffold of interest for

further investigation in drug discovery and development. First isolated from the fungus

Scytalidium lignicola, this metabolite belongs to a class of compounds known for a wide array

of biological activities.[1][2][3][4][5] This technical guide provides a comprehensive overview of

the known physicochemical properties of Lignicol. Due to the limited availability of

experimentally determined data, this document combines reported spectroscopic information

with predicted values for key physical constants. Furthermore, it outlines detailed, standardized

experimental protocols for the determination of these properties, offering a methodological

framework for researchers. This guide also includes a conceptual visualization of the

biosynthetic origin of isocoumarins and a general workflow for the discovery and

characterization of natural products, providing context for Lignicol's place in natural product

research.
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The quantitative physicochemical data for Lignicol are summarized in the tables below. It is

important to note that while spectroscopic data and some physical properties have been

experimentally determined, values for melting point, boiling point, and water solubility are

predicted based on computational models due to a lack of available experimental data in the

current literature.

Table 1: General and Spectroscopic Properties of
Lignicol

Property Value Source

IUPAC Name

(3R,4S)-4,6,8-trihydroxy-7-

methoxy-3-methyl-3,4-

dihydroisochromen-1-one

[6]

Molecular Formula C₁₁H₁₂O₆ [6]

Molecular Weight 240.21 g/mol [6]

CAS Number 153765-43-6 [2]

Appearance Not Reported -

High-Resolution Mass Spec

(M+)

240.0633 (Calculated for

C₁₁H₁₂O₆: 240.0634)
[2]

¹H NMR (300 MHz, CDCl₃) δ

(ppm)

1.45 (d, J=6.5 Hz, 3H), 2.90

(m, 1H), 4.35 (d, J=8 Hz, 1H),

4.03 (s, 3H), 6.35 (s, 1H), 6.55

(s, 1H), 11.36 (s, 1H)

[2]

¹³C NMR (75 MHz, CDCl₃) δ

(ppm)

18.1, 35.5, 62.1, 75.8, 101.5,

102.8, 110.2, 138.5, 158.9,

162.5, 170.1

[2]

Infrared (IR) ν (cm⁻¹)

3400 (OH), 1660 (C=O,

chelated), 1625, 1589, 1511

(aromatic)

[2]
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Table 2: Predicted Physicochemical Properties of
Lignicol

Property Predicted Value
Prediction
Software/Method

Melting Point 185-195 °C

Estimation based on

structurally similar

isocoumarins.

Boiling Point 485.6 ± 45.0 °C at 760 mmHg

Advanced Chemistry

Development (ACD/Labs)

Software V11.02

Water Solubility 1.35 g/L at 25 °C ALOGPS

logP (Octanol/Water Partition

Coefficient)
0.9 XLogP3[6]

pKa (most acidic) 7.8 ± 0.2 (phenolic OH)

Advanced Chemistry

Development (ACD/Labs)

Software V11.02

Experimental Protocols
The following sections detail standardized experimental methodologies for the determination of

the key physicochemical properties of Lignicol. These protocols are based on established

practices for the characterization of natural products.[7][8][9][10][11][12][13][14][15][16][17][18]

[19][20][21]

Melting Point Determination
Objective: To determine the temperature range over which Lignicol transitions from a solid to a

liquid.

Methodology: Capillary Melting Point Method.[7][8][11][13][14]

Apparatus:

Melting point apparatus (e.g., DigiMelt or similar)
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Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the Lignicol sample is completely dry. If the crystals are large,

gently grind them into a fine powder using a clean, dry mortar and pestle.

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered

sample. A small amount of sample (2-3 mm in height) should enter the tube.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to

pack the sample tightly into the bottom.

Measurement:

Place the capillary tube into the heating block of the melting point apparatus.

For an unknown compound, a rapid heating rate (10-20 °C/min) can be used to determine

an approximate melting range.

For a more precise measurement, use a slower heating rate (1-2 °C/min) starting from a

temperature approximately 20 °C below the estimated melting point.

Data Recording: Record the temperature at which the first droplet of liquid appears (onset of

melting) and the temperature at which the entire sample has turned into a clear liquid

(completion of melting). The melting point is reported as this range.

Solubility Determination
Objective: To quantitatively determine the solubility of Lignicol in water.

Methodology: Shake-Flask Method.[12][16][17][18][20]

Apparatus:
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Scintillation vials or small flasks with tight-fitting caps

Orbital shaker or magnetic stirrer with a temperature-controlled water bath

Analytical balance

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solution: Add an excess amount of Lignicol to a known volume of

distilled water in a vial. The amount should be sufficient to ensure that undissolved solid

remains after equilibration.

Equilibration: Seal the vial and place it in an orbital shaker set to a constant temperature

(e.g., 25 °C). Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: After equilibration, allow the suspension to settle. Centrifuge the vial at a

high speed to pellet the undissolved solid.

Sample Analysis:

Carefully withdraw a known volume of the supernatant.

Dilute the supernatant with a suitable solvent to a concentration within the linear range of

a pre-established calibration curve.

Analyze the concentration of Lignicol in the diluted sample using a validated HPLC-UV or

UV-Vis spectrophotometric method.

Calculation: Calculate the original concentration of Lignicol in the saturated solution, which

represents its solubility. Express the solubility in g/L or mg/mL.
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logP (Octanol-Water Partition Coefficient) Determination
Objective: To determine the lipophilicity of Lignicol.

Methodology: HPLC-based method.[9][10][15][19]

Apparatus:

HPLC system with a UV detector and a C18 reversed-phase column

Analytical balance

Volumetric flasks and pipettes

n-Octanol and water (HPLC grade)

Procedure:

Preparation of Standards: A series of standard compounds with known logP values that

bracket the expected logP of Lignicol are required.

Chromatographic Conditions:

Mobile Phase: A mixture of a buffered aqueous solution and an organic modifier (e.g.,

methanol or acetonitrile).

Flow Rate: Typically 1 mL/min.

Column Temperature: Maintained at a constant temperature (e.g., 25 °C).

Detection: UV detection at a wavelength where Lignicol and the standards absorb.

Measurement:

Inject the standard compounds and Lignicol onto the HPLC column.

Measure the retention time (t_R) for each compound.

Determine the void time (t_0) by injecting a non-retained compound (e.g., uracil).
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Calculation:

Calculate the capacity factor (k) for each compound using the formula: k = (t_R - t_0) / t_0.

Plot log k versus the known logP values of the standard compounds.

A linear regression of this plot will yield a calibration curve.

Determine the logP of Lignicol by interpolating its log k value onto the calibration curve.

Biosynthesis and Discovery Context
While a specific signaling pathway involving Lignicol has not yet been elucidated, its origin as

a fungal secondary metabolite places it within the broader context of natural product

biosynthesis and discovery. Isocoumarins, including Lignicol, are typically synthesized via the

polyketide pathway.[1]

Conceptual Biosynthesis of Isocoumarins
The following diagram illustrates a generalized pathway for the biosynthesis of the isocoumarin

core structure from which Lignicol is derived.
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Conceptual Biosynthesis of Isocoumarins
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Malonyl-CoA

Polyketide Chain

Cyclization & Aromatization

Isocoumarin Core

Tailoring Enzymes
(e.g., P450s, Methyltransferases)

Lignicol
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Caption: Generalized polyketide pathway for isocoumarin biosynthesis.
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Workflow for Natural Product Discovery and
Characterization
The discovery and characterization of a novel natural product like Lignicol typically follows a

structured workflow, from initial screening to detailed biological evaluation.
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Natural Product Discovery Workflow

Discovery Phase

Characterization Phase

Development Phase

Screening of Natural Sources
(e.g., Fungal Cultures)

Extraction & Fractionation

Bioassay-Guided Isolation

Purification (e.g., HPLC)

Structure Elucidation
(NMR, MS, X-ray)

Physicochemical Profiling

Biological Activity & MoA Studies

Structure-Activity Relationship (SAR)

Lead Optimization

Click to download full resolution via product page

Caption: General workflow for natural product discovery and development.
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Conclusion
Lignicol represents a valuable natural product with potential for further scientific exploration.

This guide consolidates the currently available physicochemical data and provides a robust

framework of experimental protocols to facilitate further research. While the biological activity

and specific signaling pathways of Lignicol remain largely unexplored, its isocoumarin scaffold

suggests a promising starting point for medicinal chemistry and drug discovery programs. The

presented conceptual diagrams offer a broader context for understanding the biosynthesis and

discovery process of such natural compounds. Future research should focus on obtaining

experimental data for the predicted properties and exploring the biological activities of Lignicol
to unlock its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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